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Compound of Interest

Compound Name: zinc,dioxido(dioxo)chromium

Cat. No.: B076096

Disclaimer: Zinc chromate is a hazardous substance and a known human carcinogen.[1] Its
use has been significantly curtailed due to severe health and environmental risks. The following
information is provided for historical and scientific reference only and does not constitute a
recommendation or endorsement for its use. Modern manufacturing processes utilize safer
alternatives.

Historical Application of Zinc Chromate in Linoleum
Manufacturing

Zinc chromate, also known as Zinc Yellow or Pigment Yellow 36, was historically used as a
pigment in the manufacturing of linoleum to impart a yellow to greenish-yellow color.[1][2] The
pigment would be incorporated into the linoleum cement during the mixing stage, before being
pressed onto its backing.

General Manufacturing Process of Historical Linoleum

Linoleum is produced from natural raw materials.[3][4] The manufacturing process involves the
oxidation of linseed oil to form a cement, which is then mixed with other ingredients, including
pigments, and calendered onto a jute backing.

Application Notes:

e Function: Pigment for coloration.
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e Point of Incorporation: Zinc chromate, as a fine powder, would be added to the linoleum
cement along with other fillers like wood flour and cork dust.

 Dispersion: Thorough mixing is crucial to ensure uniform color distribution within the linoleum

sheet.

 Historical Significance: The use of zinc chromate and other mineral pigments allowed for a
wide range of vibrant and durable colors in linoleum flooring.[3][5]

Table 1: Typical Composition of Historical Linoleum

Component Function

Binder, forms linoleum cement upon oxidation[3]

Linseed Oil

[4]
Pine Rosin Provides strength and flexibility[3]
Wood Flour / Cork Dust Filler and body component[3][4]
Calcium Carbonate Mineral filler[4]
Pigments (e.g., Zinc Chromate) Coloration[4]
Jute or Canvas Backing material[3][4]

Experimental Protocol (Reconstructed Historical Process):

Note: This is a generalized reconstruction of a historical process and not a contemporary
experimental protocol.

e Preparation of Linoleum Cement: Linseed oil is oxidized by heating and exposure to air,
often with the addition of metal driers, to form a thick, rubbery substance known as linoleum

cement.

e Mixing: The linoleum cement is transferred to a mixer. Fillers such as wood flour, cork dust,
and calcium carbonate are added.
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e Pigment Incorporation: The desired amount of zinc chromate pigment is added to the
mixture. The components are mixed thoroughly until a homogenous, colored mass is

achieved.

o Calendaring: The pigmented linoleum mixture is then passed through heated rollers (a
calender) to press it into sheets of a desired thickness onto a jute or canvas backing.[6]

e Curing: The linoleum sheets are cured in heated rooms for a period of days to weeks to

harden and increase durability.[6]
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Caption: Historical workflow for linoleum manufacturing.

Application of Zinc Chromate in Rubber Coatings
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While evidence for the use of zinc chromate as an integral component in the bulk
manufacturing of rubber is scarce in the available literature, it has been widely used as an anti-
corrosive pigment in primers for rubber surfaces, particularly chlorinated rubber.[7] These
primers provide a protective layer with high resistance to water, chemicals, and marine
environments.

Application of Zinc Chromate Chlorinated Rubber
Primer

The following notes and protocols are based on technical data for a representative "Zinc
Chromate Chlorinated Rubber Primer".[7]

Application Notes:

» Function: Anti-corrosive primer for steel and other surfaces that may be top-coated with
chlorinated rubber paints.[7] Provides excellent adhesion and corrosion resistance.

o Substrate Compatibility: Suitable for steel, marine structures, refineries, and power plants.[7]
e Curing Mechanism: Cures through oxidation and solvent release.[7]

o Safety Precautions: This product is flammable and contains a carcinogenic substance.
Adequate ventilation, personal protective equipment (gloves, respirator), and adherence to
all safety warnings are mandatory.

Table 2: Technical Data for a Representative Zinc Chromate Chlorinated Rubber Primer[7]
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Property Value

Binder Chlorinated rubber
Pigment Zinc Chromate
Components One

Finish Matt

Density (g/cm3) 1.27 £ 0.05
Solid Contents (by weight) 69% + 2

Solid Contents (by volume) 55% + 3
Recommended Dry Film Thickness (um) 505
Theoretical Coverage (m?/L @ 50um) 11+04

Flash Point 25°C

Dry to Touch 60 minutes
Dry to Handle 2 hours

Fully Cured 7 days
Minimum Recoating Interval 24 hours
Maximum Recoating Interval 30 days

Experimental Protocol for Application:

» Surface Preparation:

o Ensure the substrate is free from rust, moisture, mill scale, oil, and grease.

o Employ mechanical or chemical surface preparation methods as required by the substrate
condition and service environment.

o Apply the primer immediately after surface preparation to prevent re-contamination.[7]

e Primer Preparation:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://shakibapaint.com/en/wp-content/uploads/KRS-804.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Thoroughly mix the primer to ensure a homogenous consistency.

o If applying by spray, thin with a compatible thinner (e.g., "Thinner 10000" as per the
datasheet) to the appropriate viscosity.[7]

o Application:
o Apply the primer using a conventional spray, airless spray, or brush.
o Apply a uniform coat to achieve the recommended dry film thickness of 50 £ 5 um.
o Ensure adequate ventilation during application and drying.

e Drying and Curing:

o Allow the primer to dry according to the specifications in Table 2. The surface will be dry to
the touch in approximately 60 minutes and can be handled after 2 hours.[7]

o Observe the recoating interval (24 hours to 30 days) before applying a topcoat.[7]
o Full curing and maximum protective properties will be achieved after 7 days.[7]
e Equipment Cleanup:

o Clean all application equipment immediately after use with an appropriate solvent/thinner.
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Caption: Workflow for applying zinc chromate rubber primer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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